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Compound of Interest

Compound Name: [14]Annulene

CAS No.: 2873-14-5

Cat. No.: B1253648

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This guide provides a detailed examination of the conformational landscapes of

key annulene isomers. It integrates experimental data and computational methodologies to

offer a comprehensive understanding of the relationship between structure, stability, and

aromaticity in these cyclic conjugated systems.

Introduction to Annulenes
Annulenes are monocyclic hydrocarbons with a system of fully conjugated double bonds,

having the general formula CnHn.[1] Their study has been fundamental to the development of

the concept of aromaticity. According to Hückel's rule, planar, monocyclic, conjugated systems

with (4n+2) π-electrons exhibit aromatic character, leading to enhanced stability, while those

with 4n π-electrons are antiaromatic and destabilized.[2] However, for larger rings

like[1]annulene and beyond, factors such as angle strain and steric interactions (particularly

between internal hydrogen atoms) often force the molecule out of planarity.[3][4] This deviation

from planarity disrupts π-orbital overlap, profoundly influencing the molecule's aromaticity and
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leading to a rich variety of conformational isomers with distinct chemical and physical

properties.[1]

The conformational analysis of annulenes is therefore critical. It seeks to identify the lowest

energy conformers, quantify the energy barriers between them, and understand how their

three-dimensional structures dictate their electronic properties. This endeavor relies heavily on

a synergistic application of experimental spectroscopic techniques and high-level

computational chemistry.

Methodologies for Conformational Analysis
The elucidation of annulene conformations requires a combination of experimental and

theoretical approaches. Each method provides unique insights into the static and dynamic

properties of these molecules.

Nuclear Magnetic Resonance (NMR) Spectroscopy NMR spectroscopy is a primary tool for

investigating the aromaticity and conformational dynamics of annulenes in solution.

Protocol for Determining Aromaticity:

Sample Preparation: Dissolve the annulene sample in a suitable deuterated solvent (e.g.,

THF-d8, CDCl3).

1H NMR Spectrum Acquisition: Acquire a high-resolution 1H NMR spectrum.

Analysis of Chemical Shifts: The key diagnostic feature is the chemical shift difference

between the outer (external) and inner (internal) protons. In aromatic (diatropic)

annulenes, the ring current deshields the outer protons (high δ values, e.g., >7 ppm) and

strongly shields the inner protons (low δ values, often negative).[5] In antiaromatic

(paratropic) annulenes, the effect is inverted.[6] Non-aromatic, non-planar annulenes

typically show proton signals in the normal olefinic region (δ 5-6 ppm).[7]

Variable-Temperature (VT) NMR: To study dynamic processes, acquire spectra at various

temperatures. For example, the coalescence of inner and outer proton signals at elevated

temperatures indicates a rapid conformational exchange that averages their magnetic

environments.[5] Cooling the sample can "freeze out" individual conformers, allowing for

their separate observation.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.mdpi.com/2073-8994/2/4/1846
https://chemistry.stackexchange.com/questions/83605/h-nmr-spectroscopy-of-18annulene
https://www.ch.ic.ac.uk/rzepa/blog/?p=11450
https://www.chemistrysteps.com/annulenes/
https://chemistry.stackexchange.com/questions/83605/h-nmr-spectroscopy-of-18annulene
https://chemistry.stackexchange.com/questions/83605/h-nmr-spectroscopy-of-18annulene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1253648?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


X-ray Crystallography X-ray diffraction on single crystals provides the most definitive

information about the molecular structure in the solid state.

Protocol for Structure Determination:

Crystal Growth: Grow single crystals of the annulene, often by slow evaporation of a

solvent or cooling a saturated solution. This can be challenging for unstable isomers.

Data Collection: Mount a suitable crystal on a diffractometer. Cool the crystal to a low

temperature (e.g., -60°C or lower) to minimize thermal vibrations.[5] Irradiate the crystal

with monochromatic X-rays and collect the diffraction data.

Structure Solution and Refinement: Process the diffraction data to determine the unit cell

dimensions and space group. Solve the phase problem to generate an initial electron

density map and build a molecular model. Refine the atomic positions and thermal

parameters to achieve the best fit between the observed and calculated diffraction

patterns.

Analysis: The final refined structure provides precise bond lengths, bond angles, and

torsion angles, which are crucial for assessing the molecule's planarity and bond

alternation.[8]

Theoretical calculations are indispensable for mapping the potential energy surface of

annulenes, identifying stable isomers and transition states, and interpreting experimental

results.

Protocol for Conformational Search and Energy Calculation:

Method Selection: Choose a reliable quantum chemical method. Density Functional

Theory (DFT) with functionals like B3LYP is often used for geometry optimizations and

frequency calculations.[9] For more accurate relative energies, higher-level methods like

Møller-Plesset perturbation theory (MP2) or coupled-cluster theory (e.g., CCSD(T)) are

employed, often as single-point calculations on DFT-optimized geometries.[10][11][12]

Geometry Optimization: For each potential isomer, perform a full geometry optimization

without symmetry constraints to locate the stationary point on the potential energy surface.
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Frequency Analysis: Calculate the vibrational frequencies to confirm the nature of the

stationary point. A true minimum (a stable conformer) will have all real (positive)

frequencies. A first-order saddle point (a transition state) will have exactly one imaginary

frequency.

Energy Calculation: The electronic energy from the calculation, corrected with the zero-

point vibrational energy (ZPVE) from the frequency analysis, gives the relative energy

(ΔE) of the conformer. Gibbs free energy (ΔG) can also be calculated to consider thermal

and entropic effects.

Transition State Search: To find the energy barrier for interconversion between two

minima, perform a transition state search (e.g., using methods like QST2/QST3 or

eigenvector following). The activation energy (Ea) is the energy difference between the

transition state and the initial minimum.[10]

// Invisible edges for layout exp_start -> comp_start [style=invis]; } }

Caption: Workflow for annulene conformational analysis.

Conformational Analysis of Key Annulenes
As a (4n+2) π-electron system (n=2),[1]annulene is predicted by Hückel's rule to be aromatic.

However, a planar conformation would require C-C-C bond angles of 144°, a significant

deviation from the ideal 120° for sp² carbons, inducing immense angle strain.[13] Furthermore,

steric repulsion between internal hydrogens destabilizes the planar form. Consequently, all

known isomers of[1]annulene are non-planar and non-aromatic.[3][14] Computational studies

have been vital in identifying the most stable conformers and the barriers to their

interconversion.[10][14]
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Isomer Name Point Group
Relative
Energy
(kcal/mol)a

Interconversio
n Barrier
(kcal/mol)

Reference

Twist C₂ 0.0 10.1 (to Heart) [10][14]

Heart C₁ 1.1 - [10]

All-cis (Boat) Cₛ 2.5
Negligible

(Pseudorotation)
[10][14]

Naphthalene-like C₂ᵥ 7.9
3.9 (Bond

shifting)
[10][14]

Azulene-like Cₛ 12.3

12.6 (to

Naphthalene-

like)

[10][14]

aEnergies

calculated at the

CCSD(T)/cc-

pVDZ//CCSD/6-

31G level,

relative to the

Twist isomer.*

High-level calculations of 13C NMR chemical shifts have been instrumental in assigning the

experimentally observed spectra to specific isomers, confirming that the "B form" isolated by

Masamune corresponds to the twist conformer.[12][15]

[3]Annulene is also a (4n+2) system (n=3). Unlike[1]annulene, it can adopt a nearly planar

conformation, but steric crowding among its four interior hydrogen atoms prevents perfect

planarity.[4] Low-temperature NMR studies show evidence of two distinct isomeric forms that

rapidly interconvert at room temperature.[4] X-ray crystallographic analysis confirmed its non-

planar structure in the solid state.
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Parameter
X-ray Crystallography
Value

Reference

Crystal System Monoclinic [4]

Space Group P2₁/c [4]

C-C Bond Type 1 (avg) 1.388 Å [16]

C-C Bond Type 2 (avg) 1.411 Å [16]

Max Deviation from Mean

Plane
~0.2 Å [4]

The molecule exhibits a diatropic ring current, evidenced by its 1H NMR spectrum, which

shows shielded inner protons (around δ 0.0 ppm) and deshielded outer protons (around δ 7.6

ppm), confirming a degree of aromatic character despite its non-planarity.[7]

With 16 π-electrons,[2]annulene is a (4n) system (n=4) and is predicted to be antiaromatic if

planar. To avoid this destabilization, it adopts a non-planar conformation with significant bond

length alternation.[8] X-ray crystallography has provided a clear picture of its puckered

structure.

Parameter
X-ray Crystallography
Value

Reference

Symmetry (approx.) S₄ [8]

Avg. Single C-C Bond 1.454 Å [8]

Avg. Double C=C Bond 1.333 Å [8]

Avg. Torsion Angle (gauche) 41° [8]

Computational studies have explored the dynamic processes of[2]annulene, revealing low-

energy pathways for conformational changes.[9] These interconversions can proceed through

transition states with Möbius topology, which are themselves aromatic (by the 4n rule for

Möbius systems), explaining the facile thermal configuration changes observed experimentally.

[1][9]
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Process Method
Calculated Barrier
(kcal/mol)

Reference

Conformational

Automerization
BH&HLYP/6-311+G 8-10 [9]

Isomer

Interconversion (1→2)
B3LYP/6-311+G 6.9 [9]

Isomer

Interconversion (1→2)

CCSD(T)/cc-

pVDZ(est)
13.7 [9]

[16]Annulene (n=4) is the archetypal large-ring aromatic annulene.[17] Its 1H NMR spectrum

provides classic evidence for aromaticity, with the 12 outer protons appearing at δ ~9.3 ppm

and the 6 inner protons being highly shielded at δ ~ -3.0 ppm at low temperatures.[5] At higher

temperatures (~110°C), these signals coalesce into a single peak, indicating a dynamic

process that exchanges the inner and outer protons.[5]

The precise geometry of[16]annulene has been a subject of considerable debate. While early

X-ray studies suggested a highly symmetric, near-planar D6h structure, later computational

work at high levels of theory indicated that structures with lower symmetry and distinct bond

alternation (D3h or C₂) are the true energy minima, lying slightly lower in energy than the D6h

form.[18][19][20] The deviation from planarity is a result of minimizing the steric repulsion

between the six internal hydrogens.[18]

Conformer Method
Relative
Energy
(kcal/mol)

Key Feature Reference

C₂ KMLYP 0.0
Global minimum,

bond alternation
[18]

D₃ₕ KMLYP ~0.1
Saddle point,

bond alternation
[18]

D₆ₕ KMLYP ~3.0
Higher energy,

equalized bonds
[18]
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// Nodes annulene [label="Annulene", fillcolor="#F1F3F4", fontcolor="#202124"]; huckel

[label="(4n+2) π e⁻\n([1],[3],[16])", fillcolor="#4285F4", fontcolor="#FFFFFF"]; anti_huckel

[label="4n π e⁻\n([2])", fillcolor="#EA4335", fontcolor="#FFFFFF"]; planar [label="Planar

Geometry?", fillcolor="#FBBC05", fontcolor="#202124"]; aromatic

[label="Aromatic\n(Diotropic)", shape=ellipse, style=filled, fillcolor="#34A853",

fontcolor="#FFFFFF"]; non_aromatic [label="Non-Aromatic", shape=ellipse, style=filled,

fillcolor="#5F6368", fontcolor="#FFFFFF"]; anti_aromatic [label="Antiaromatic\n(Paratropic)",

shape=ellipse, style=filled, fillcolor="#202124", fontcolor="#FFFFFF"];

// Edges annulene -> {huckel, anti_huckel}; huckel -> planar [label=" Prediction: Aromatic "];

anti_huckel -> planar [label=" Prediction: Antiaromatic "]; planar -> aromatic [label="

Yes\n([16]Annulene - nearly)"]; planar -> non_aromatic [label=" No (Strain)\n([1],

[3]Annulenes)"]; planar -> anti_aromatic [style=invis]; // for layout anti_huckel -> non_aromatic

[label=" No (Puckered)\n([2]Annulene)"]; } }

Caption: Planarity dictates the aromatic fate of annulenes.

Conclusion
The conformational analysis of annulene isomers is a clear demonstration of the intricate

balance between electronic effects (aromaticity/antiaromaticity) and structural constraints

(angle strain, steric hindrance). While Hückel's rule provides a powerful initial prediction, the

actual properties of larger annulenes are dictated by their accessible three-dimensional

conformations. The synthesis of this knowledge, driven by the parallel application of advanced

NMR spectroscopy, X-ray crystallography, and high-level quantum chemical calculations, is

essential. For researchers in materials science and drug development, understanding these

fundamental structure-property relationships in conjugated systems is crucial for the rational

design of novel molecules with tailored electronic and functional characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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